![molecular formula C18H16N8 B4630386 2-{1-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1H-pyrazol-3-yl}[1,2,4]triazolo[1,5-c]quinazoline](/img/structure/B4630386.png)
2-{1-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1H-pyrazol-3-yl}[1,2,4]triazolo[1,5-c]quinazoline
Overview
Description
Synthesis Analysis
The synthesis of related pyrazoline and pyrazole derivatives involves the condensation of α,β-unsaturated ketones with hydrazine derivatives, leading to compounds with potential antibacterial and antifungal activities (Hassan, 2013). Additionally, the formation of triazoloquinazolines through cyclocondensation indicates a methodological approach to synthesizing such complex molecules (Kholodnyak et al., 2016).
Molecular Structure Analysis
Molecular structure analysis of triazoloquinazolines and related compounds often involves spectroscopic methods, including NMR and X-ray crystallography, to confirm the structural integrity and to study the molecular arrangements and interactions within the crystal lattice. These analyses contribute to the understanding of the chemical behavior and potential reactivity of the compounds (Abuelizz et al., 2021).
Chemical Reactions and Properties
The reactivity of triazoloquinazoline derivatives towards N-nucleophiles and their cyclocondensation behavior highlights their versatile chemical properties. Such reactivity patterns allow for the synthesis of a variety of derivatives with potential biological activities (Kholodnyak et al., 2016). Furthermore, the formation of pyrazoloquinazolines through reactions with acetylacetone and other reagents indicates the compound's ability to undergo transformations leading to new structural motifs (Danylchenko et al., 2015).
Physical Properties Analysis
The physical properties of triazoloquinazolines and related compounds, such as solubility, melting points, and crystal structure, are crucial for understanding their behavior in different environments. These properties are determined through analytical and spectroscopic techniques, contributing to the compound's application potential (Abuelizz et al., 2021).
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Research has highlighted the synthesis of various derivatives of the compound that exhibit significant antibacterial and antifungal activities. These compounds have been evaluated against a range of organisms, including E. coli, P. aeruginosa, S. aureus, and C. albicans, using the Nutrient Agar (NA) and Sabouraud Dextrose Agar (SDA) diffusion methods, demonstrating potential as antimicrobial agents (Hassan, 2013).
Molecular Rearrangements and Chemical Transformations
- Another study explored the preparation of [1,2,4]triazoloquinazolinium betaines and investigated the molecular rearrangements of these compounds. This research contributes to the understanding of the chemical properties and potential applications of [1,2,4]triazoloquinazoline derivatives in various chemical reactions (Crabb et al., 1999).
Anticancer Activity
- A series of [1,2,4] triazole [4,3-b] [1,2,4,5] tetrazine derivatives, including compounds related to the chemical structure , have been synthesized and screened for their anticancer activity against various human cancer cell lines. Among these, certain derivatives showed promising IC50 values against human colon carcinoma (HT-29) cells, indicating potential for development as anticancer agents (Pei et al., 2022).
Benzodiazepine Binding Activity
- Investigation into tricyclic heterocycles related to this compound structure has led to the identification of analogs with high affinity for the benzodiazepine (BZ) receptor. These findings are significant for the development of compounds with potential application in neurological disorders and conditions related to benzodiazepine receptor interactions (Francis et al., 1991).
properties
IUPAC Name |
2-[1-[(3,5-dimethylpyrazol-1-yl)methyl]pyrazol-3-yl]-[1,2,4]triazolo[1,5-c]quinazoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N8/c1-12-9-13(2)26(21-12)11-24-8-7-16(22-24)17-20-18-14-5-3-4-6-15(14)19-10-25(18)23-17/h3-10H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVRXJDRONWLOPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CN2C=CC(=N2)C3=NN4C=NC5=CC=CC=C5C4=N3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.